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Compound of Interest

Compound Name: Guanylthiourea

Cat. No.: B104047

Abstract

This document provides a detailed protocol for the use of guanylthiourea as a dechlorinating
agent in wastewater treatment. Chlorine is a widely utilized disinfectant in wastewater
management; however, its residual presence in treated effluent can be toxic to aquatic
ecosystems. Dechlorination is often a required final step before discharge. While traditional
methods utilize agents like sulfur dioxide or sodium bisulfite, this application note details a
methodology employing guanylthiourea, based on principles outlined in Japanese Patent JP
2007-144399. The protocol specifies reagent preparation, a treatment workflow, and analytical
methods for the quantification of residual chlorine.

Introduction

Chlorination is a common and effective method for disinfecting municipal wastewater,
eliminating a wide spectrum of pathogenic organisms. The process involves the application of
chlorine gas or hypochlorite solutions to treated wastewater, which oxidizes the cellular material
of microorganisms. However, the resulting chlorine residual, a combination of free chlorine and
chloramines, is harmful to aquatic life even at low concentrations, necessitating its removal
before the effluent is discharged into receiving waters.

Guanylthiourea (also known as amidinothiourea) is an organosulfur compound that can be
used for the removal of residual chlorine in wastewater. Its application as a dechlorinating
agent is noted in Japanese patent literature (JP 2007-144399). The reactivity of
guanylthiourea towards chlorine is predicated on the nucleophilic nature of its sulfur atom,
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which is readily oxidized by strong oxidizing agents like hypochlorous acid. This reaction
effectively neutralizes the chlorine residual, mitigating its environmental impact.

This document serves as a guide for researchers and water treatment professionals to
investigate and apply guanylthiourea for wastewater dechlorination.

Chemical and Physical Properties of Guanylthiourea

Property Value

Chemical Name Amidinothiourea, 1-Amidino-2-thiourea
CAS Number 2114-02-5

Molecular Formula C2HeN4S

Molecular Weight 118.16 g/mol

Appearance White to off-white crystalline powder
Melting Point 159.5 °C or higher

. Slightly soluble in water (approx. 3%), soluble in
Solubility thanol
methano

Proposed Reaction Mechanism

The dechlorination process using guanylthiourea involves the oxidation of the thiocarbonyl
group (C=S). The sulfur atom in guanylthiourea acts as a reducing agent, reacting with
hypochlorous acid (HOCI), the active form of chlorine in water. The reaction is anticipated to
proceed through several steps, starting with the formation of an unstable sulfenyl chloride
intermediate, which is then hydrolyzed and further oxidized. The ultimate oxidation products are
urea, sulfate, and chloride ions, which are less harmful to the environment.

A proposed, simplified reaction pathway is as follows:

« Initial Attack: The sulfur atom of guanylthiourea nucleophilically attacks the chlorine atom of
hypochlorous acid.
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e Oxidation & Hydrolysis: The sulfur is progressively oxidized, and the C-S bond is cleaved
through hydrolysis.

e Final Products: The reaction yields the corresponding guanylurea, sulfate ions (SO42™), and
chloride ions (CI~), effectively neutralizing the chlorine residual.

 To cite this document: BenchChem. [Application Note: Guanylthiourea for Residual Chlorine
Removal in Wastewater]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104047#method-for-using-guanylthiourea-in-
wastewater-treatment-to-remove-chlorine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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